
In-depth Technical Guide: Physicochemical
Properties of 1-Bromocyclopentane-1-carboxylic

acid

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name:
1-Bromocyclopentane-1-carboxylic

acid

Cat. No.: B1282460 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides essential physicochemical data for 1-Bromocyclopentane-1-carboxylic
acid, a key reagent and building block in organic synthesis and drug discovery.

Molecular Properties
The fundamental molecular characteristics of 1-Bromocyclopentane-1-carboxylic acid are

summarized below. These data are critical for reaction stoichiometry, analytical

characterization, and formulation development.

Property Value

Molecular Formula C6H9BrO2[1][2][3][4][5]

Molecular Weight 193.04 g/mol [1][2][4][5]

IUPAC Name 1-bromocyclopentane-1-carboxylic acid[4]

CAS Number 56447-24-6[1][2]

SMILES OC(=O)C1(Br)CCCC1[2]
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Logical Relationship: From Structure to Molecular
Weight
The molecular weight of a compound is a direct function of its atomic composition, as defined

by its molecular formula. The following diagram illustrates the logical flow from the compound's

name to its calculated molecular weight.

1-Bromocyclopentane-1-carboxylic acid

Molecular Formula
C6H9BrO2

Determines

Atomic Composition
Carbon: 6

Hydrogen: 9
Bromine: 1
Oxygen: 2

Indicates

Sum of Atomic Weights
(612.01) + (91.01) + (179.90) + (216.00)

Leads to calculation

Molecular Weight
193.04 g/mol

Results in
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Caption: Logical workflow from chemical name to molecular weight.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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